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Compound of Interest

Compound Name: Solvent Red 135

Cat. No.: B034295

Technical Support Center: Solvent Red 135

This guide provides best practices for handling and storing Solvent Red 135 powder, along
with troubleshooting for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What is Solvent Red 135?

Al: Solvent Red 135 is a yellowish-red, high-performance solvent dye.[1][2] It is an amino
ketone powder that is insoluble in water but soluble in many organic solvents like ethanol,
chloroform, and acetone.[1][3] It is primarily used for coloring plastics such as polystyrene (PS),
ABS, polycarbonate (PC), and PET, as well as in industrial oils, paint inks, and masterbatches.

[11[4][5]

Q2: What are the primary hazards associated with Solvent Red 135 powder?
A2: The main hazards include:

o Harmful if swallowed: May cause gastrointestinal irritation.[6]

o Respiratory irritation: Inhalation of dust may irritate the respiratory tract.[6]

o Eye irritation: Dust can cause irritation and inflammation.[6]
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» Skin irritation: Prolonged or repeated contact may cause skin irritation in sensitive
individuals.[6]

Q3: What personal protective equipment (PPE) should | wear when handling Solvent Red 135
powder?

A3: To minimize exposure, the following PPE is recommended:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[6]
o Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[6]

» Respiratory Protection: Use an approved respirator, especially when dust generation is likely.

[6]
o Skin Protection: Wear appropriate protective clothing to minimize skin contact.[6]

» Ventilation: Always handle in a well-ventilated area or in a chemical fume hood to control
airborne levels.[6]

Q4: How should I properly store Solvent Red 135 powder?

A4: Store the powder in a cool, dry, and well-ventilated place.[6][7] Keep containers tightly
closed and preserve them in tight, light-resistant containers.[6] Store apart from incompatible
materials such as strong oxidizing and reducing agents.[6][7]

Q5: What should | do in case of accidental exposure to Solvent Red 1357
A5: Follow these first-aid measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

o Skin Contact: Flush skin with plenty of soap and water. If irritation develops or persists, get
medical aid.[6]

 Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Seek immediate medical attention.[6]
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 Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give
oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[6][8]

Q6: How should I clean up a spill of Solvent Red 135 powder?

A6: For spills, use proper personal protective equipment.[6] Vacuum or sweep up the material
and place it into a suitable disposal container.[6] Avoid generating dusty conditions.[6] Clean up
spills immediately, observing all safety precautions.[6]

Troubleshooting Guide
Q1: I am having trouble dissolving the Solvent Red 135 powder. What could be the issue?
Al: Difficulty in dissolving Solvent Red 135 can be due to several factors:

 Incorrect Solvent: Solvent Red 135 is insoluble in water.[1][3] Ensure you are using a
suitable organic solvent.

e Low Solubility: Even in appropriate solvents, the solubility can be low. Check the solubility
data to ensure you are not exceeding its limit in the chosen solvent.

o Temperature: The dissolution rate may be increased by gentle heating and stirring. However,
always be mindful of the solvent's flash point.

o Purity of the Dye: Impurities in the dye can affect its solubility.
Q2: The color of my solution is not consistent between batches. What could be the cause?
A2: Color inconsistency can arise from:

» Inaccurate Measurement: Ensure precise and consistent measurements of both the Solvent
Red 135 powder and the solvent for each batch.

e Incomplete Dissolution: If the dye is not fully dissolved, the color intensity will be lower.
Visually inspect for any undissolved particles.

o Degradation: Exposure to excessive heat, strong light, or incompatible chemicals (strong
oxidants or reducing agents) can cause the dye to degrade, leading to color changes.[6]
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» Contamination: Contamination of the solvent or the dye powder can also lead to color
variations.

Q3: My plastic material colored with Solvent Red 135 is fading. Why is this happening?
A3: Fading can be attributed to:

o Light Exposure: Although Solvent Red 135 has good light fastness (Grade 7-8), prolonged
exposure to high-intensity UV light can eventually lead to fading.[1][4]

o High Temperatures: The dye has high heat resistance (up to 300-320°C), but temperatures
exceeding this can cause thermal degradation.[1][3]

o Chemical Environment: The polymer matrix or any additives present could potentially interact
with the dye, affecting its long-term stability.

Data Presentation

Physical and Chemical Properties of Solvent Red 135

Property Value Source
Appearance Red Powder [6]1[8]
Molecular Formula C18H6CI4AN20 [6]
Molecular Weight 408.06 g/mol [6]
Melting Point 308 - 310 °C [71[8]
Boiling Point 646.3 °C at 760 mmHg [8]
Water Solubility <0g/L (at 20 °C) [7118]
log Pow 7.1 (at 25 °C) [718]

Solubility of Solvent Red 135 in Various Solvents
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Solvent Solubility (g/L) Source
Acetone 0.2 [4]
Butyl Acetate 0.2 [4]
Dichloromethane 0.3 [4]
Ethyl Alcohol 0.1 [4]

Experimental Protocols

General Protocol for Dissolving Solvent Red 135 Powder

Preparation: Work in a well-ventilated chemical fume hood.[6] Wear appropriate PPE,
including chemical safety goggles, gloves, and a lab coat.[6]

o Measurement: Accurately weigh the desired amount of Solvent Red 135 powder using an
analytical balance.

¢ Solvent Addition: Measure the required volume of the appropriate organic solvent (e.g.,
Dichloromethane for higher solubility).

e Dissolution:
o Add the solvent to a clean, dry glass container (e.g., a beaker or flask).

o Slowly add the weighed Solvent Red 135 powder to the solvent while stirring continuously
with a magnetic stirrer.

o To aid dissolution, you can gently heat the solution on a hot plate with stirring. Monitor the
temperature to keep it well below the solvent's boiling point.

» Confirmation: Continue stirring until all the powder has visibly dissolved, and the solution is
clear (though colored).

o Storage of Solution: Store the resulting solution in a tightly sealed, light-resistant container.
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Caption: Troubleshooting workflow for common issues with Solvent Red 135.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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